N1-(3-(3-chlorophenyl)-3-hydroxypropyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide

• IUPAC Name: N-[3-(3-chlorophenyl)-3-hydroxypropyl]-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)oxamide
• InChI: InChI=1S/C19H19ClN2O5/c20-13-3-1-2-12(10-13)15(23)6-7-21-18(24)19(25)22-14-4-5-16-17(11-14)27-9-8-26-16/h1-5,10-11,15,23H,6-9H2,(H,21,24)(H,22,25)
• InChI Key: WKJZQGPEMFVVBY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C(=O)NCCC(C3=CC(=CC=C3)Cl)O
• Molecular Formula: C19H19ClN2O5
• Molecular Weight: 390.8 g/mol
• CAS No.: 2034351-96-5

Description

This compound is a complex organic molecule that contains a 2,3-dihydrobenzo[b][1,4]dioxin ring, a chlorophenyl group, and an oxalamide group. The 2,3-dihydrobenzo[b][1,4]dioxin ring is a type of heterocyclic compound that is often found in various pharmaceuticals and organic materials.

Scientific Research Applications

Synthetic Methodology and Characterization

Research in synthetic chemistry often explores the synthesis and characterization of complex molecules, including those with chlorophenyl and dioxin components. For example, studies on the synthesis and characterization of related compounds have provided insights into potential antihypertensive agents and the protonation of nitrogen atoms in molecular structures (Marvanová et al., 2016). These methodologies are crucial for developing new pharmaceuticals and understanding molecular interactions.

Environmental Impact

Compounds with chlorophenyl and dioxin components have been studied for their environmental impact, particularly in contexts like seawater swimming pools and their interaction with disinfectants (Manasfi et al., 2015). Understanding the degradation products and transformation pathways of such compounds when exposed to elements like chlorine can inform environmental safety protocols and pollution mitigation strategies.

Pharmacological Studies

The pharmacological implications of compounds featuring chlorophenyl and dioxin structures are significant in drug discovery and development. Research into the molecular interaction of certain antagonists with receptors (Shim et al., 2002) sheds light on potential therapeutic targets and the development of new medications.

Material Science

In material science, the study of compounds with similar structures can lead to the development of new materials with unique properties. For instance, the synthesis of novel oxadiazoles bearing antioxidant properties (Shakir et al., 2014) demonstrates how chemical compounds can be engineered for specific functionalities, such as enhancing the durability and efficacy of materials.